Cas no 2007001-62-7 (3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde
• CAS No: 2007001-62-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6224263
• PubChem ID: 165589782
• Update Time: 2025-10-28

3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde
• EN300-1621886
• 2007001-62-7

• Inchi： 1S/C10H18O3/c1-3-9(2,12)6-10(7-11)4-5-13-8-10/h7,12H,3-6,8H2,1-2H3
• InChI Key： OINTVXRJAVFWLP-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)CC(C)(CC)O

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde

Introduction to 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde (CAS No. 2007001-62-7) and Its Emerging Applications in Chemical Biology

3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2007001-62-7, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxolane derivative features a bifunctional aldehyde group and a hydroxymethyl side chain, making it a versatile scaffold for the development of novel bioactive molecules. The compound's molecular architecture not only provides a rich surface for chemical modification but also offers potential applications in synthetic chemistry, drug discovery, and biomolecular interactions.

The 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde structure is characterized by its cyclic ether backbone, which enhances stability while allowing for flexible conformational arrangements. The presence of the aldehyde functionality at the 3-position serves as a reactive site for condensation reactions, enabling the synthesis of Schiff bases, heterocycles, and other functionalized derivatives. Meanwhile, the 2-hydroxy-2-methylbutyl side chain introduces both hydrophilic and lipophilic properties, which can be exploited to modulate solubility and bioavailability in pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde as a key intermediate in designing small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, studies have demonstrated its utility in developing inhibitors for cytochrome P450 enzymes, which play crucial roles in drug metabolism and detoxification processes. The compound's ability to mimic natural substrates while introducing steric hindrance has been leveraged to achieve high selectivity against specific enzymatic pathways.

In addition to its role in enzyme inhibition, 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde has shown promise in the development of prodrugs designed for controlled release mechanisms. The hydroxymethyl group can undergo esterification or amidation to enhance stability during storage, followed by enzymatic hydrolysis at the target site to release active pharmacophores. This approach has been explored in formulations aimed at improving bioavailability and reducing systemic toxicity.

Emerging research also suggests that 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde may serve as a precursor for chiral auxiliaries or ligands in asymmetric synthesis. The oxolane ring provides a rigid framework that can be engineered to induce stereoselectivity in catalytic reactions. Such applications are particularly relevant in the synthesis of optically active pharmaceuticals, where enantiomeric purity is critical for therapeutic efficacy.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry for constructing complex molecular frameworks. For example, it can undergo nucleophilic addition reactions with nucleophiles such as amines or thiols to form aldimines or thiazolidines, respectively. These intermediates are precursors to biologically active heterocycles found in natural products and synthetic drugs.

From a biomolecular perspective, 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde has been investigated for its potential interactions with biological macromolecules. Its aldehyde group can participate in covalent binding with amine-rich targets such as proteins or peptides, facilitating the development of probes for biochemical assays or affinity chromatography techniques. Furthermore, its structural features may allow it to disrupt protein-protein interactions or modulate protein conformation, offering insights into mechanisms underlying diseases such as cancer or neurodegeneration.

The synthesis of 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde itself presents an interesting challenge due to its oxygen-rich heterocyclic core. Modern synthetic methodologies have enabled efficient access to this compound through multi-step cascades involving ring-forming reactions and functional group interconversions. Advances in green chemistry have also led to solvent-free or aqueous-phase synthetic routes, aligning with sustainable practices in pharmaceutical manufacturing.

Future directions in research may explore derivatization strategies to enhance the pharmacological properties of 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde. For instance, incorporating fluorine atoms into the side chain could improve metabolic stability or binding affinity. Alternatively, modifications aimed at increasing water solubility might expand its utility in drug delivery systems targeting aqueous environments within biological tissues.

In conclusion, 3-(2-hydroxy-2-methylbutyl)oxolane-3-carbaldehyde (CAS No. 2007001-62-7) represents a promising chemical entity with diverse applications across medicinal chemistry and chemical biology. Its unique structural features—combining an aldehyde moiety with a hydroxymethyl substituent—position it as a versatile building block for drug discovery efforts aimed at addressing unmet medical needs.